10.1039/C6RA08308K | Cu1.5Mn1.5O4 spinel: a novel anode material for lithium-ion batteries†

Cu1.5Mn1.5O4 spinel: a novel anode material for lithium-ion batteries†

RSC Advances Pub Date: 2016-05-31 DOI: 10.1039/C6RA08308K

Abstract

Copper manganese oxide Cu_1.5Mn_1.5O₄, a novel anode material for lithium-ion batteries, was synthesized via a spray drying method. SEM images demonstrated a strong dependence of the morphologies of secondary and primary particles on the synthesis parameters. The surface electronic states and chemical compositions of manganese and copper in the sample were confirmed by XPS. The electrochemical results demonstrated that the sample synthesized at an annealing temperature of 700 °C showed great cycling performance, and retained a specific capacity of 464 mA h g⁻¹ at a current of 100 mA g⁻¹ after 60 cycles.

Cu1.5Mn1.5O4 spinel: a novel anode material for lithium-ion batteries†

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